Cas no 2166737-53-5 (3-Furancarboxylic acid, 5-(aminomethyl)-, 1,1-dimethylethyl ester)

• Product Name: 3-Furancarboxylic acid, 5-(aminomethyl)-, 1,1-dimethylethyl ester
• CAS No: 2166737-53-5
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 5261149
• Update Time: 2025-06-10

3-Furancarboxylic acid, 5-(aminomethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 5-(aminomethyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C10H15NO3/c1-10(2,3)14-9(12)7-4-8(5-11)13-6-7/h4,6H,5,11H2,1-3H3
• InChI Key： GBQUFEXBNFWIIZ-UHFFFAOYSA-N
• SMILES： O1C(CN)=CC(C(OC(C)(C)C)=O)=C1

Additional information on 3-Furancarboxylic acid, 5-(aminomethyl)-, 1,1-dimethylethyl ester

Introduction to 3-Furancarboxylic acid, 5-(aminomethyl)-, 1,1-dimethylethyl ester (CAS No. 2166737-53-5)

3-Furancarboxylic acid, 5-(aminomethyl)-, 1,1-dimethylethyl ester (CAS No. 2166737-53-5) is a versatile organic compound with significant applications in the fields of pharmaceuticals and chemical synthesis. This compound is characterized by its unique structural features, including a furan ring, an aminomethyl group, and a tert-butyl ester moiety. These functional groups contribute to its reactivity and potential utility in various chemical reactions and biological processes.

The tert-butyl ester group in 3-Furancarboxylic acid, 5-(aminomethyl)-, 1,1-dimethylethyl ester provides enhanced stability and solubility properties, making it an attractive intermediate for the synthesis of more complex molecules. The furan ring offers conjugation and aromaticity, which can influence the compound's electronic properties and reactivity. The aminomethyl group introduces additional functionality, enabling the formation of amides, ureas, and other nitrogen-containing derivatives.

Recent research has highlighted the potential of 3-Furancarboxylic acid, 5-(aminomethyl)-, 1,1-dimethylethyl ester in the development of novel pharmaceuticals. Studies have shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of furan carboxylic acids with aminomethyl groups demonstrated significant inhibitory effects on cancer cell proliferation.

In the context of drug discovery and development, 3-Furancarboxylic acid, 5-(aminomethyl)-, 1,1-dimethylethyl ester serves as a valuable starting material for the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The tert-butyl ester group can be designed to undergo hydrolysis under specific physiological conditions, releasing the active drug molecule. This approach can improve drug delivery and reduce side effects.

The synthetic versatility of 3-Furancarboxylic acid, 5-(aminomethyl)-, 1,1-dimethylethyl ester has also been explored in the context of polymer chemistry. Researchers have utilized this compound as a monomer or comonomer to create functional polymers with tailored properties. These polymers have found applications in areas such as drug delivery systems, coatings, and adhesives.

In addition to its pharmaceutical applications, 3-Furancarboxylic acid, 5-(aminomethyl)-, 1,1-dimethylethyl ester has been investigated for its potential use in agrochemicals. Studies have shown that compounds with similar structures exhibit herbicidal and fungicidal activities. The presence of the furan ring and aminomethyl group can enhance the bioactivity of these compounds by interacting with specific biological targets.

The synthesis of 3-Furancarboxylic acid, 5-(aminomethyl)-, 1,1-dimethylethyl ester typically involves multi-step reactions that include the formation of the furan ring and the introduction of the aminomethyl and tert-butyl ester groups. Recent advancements in catalytic methods have improved the efficiency and selectivity of these synthetic routes. For example, palladium-catalyzed cross-coupling reactions have been successfully employed to introduce functional groups onto the furan ring.

Safety considerations are crucial when handling 3-Furancarboxylic acid, 5-(aminomethyl)-, 1,1-dimethylethyl ester. While it is not classified as a hazardous substance under current regulations, proper handling procedures should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks.

In conclusion, 3-Furancarboxylic acid, 5-(aminomethyl)-, 1,1-dimethylethyl ester (CAS No. 2166737-53-5) is a multifunctional compound with broad applications in pharmaceuticals, chemical synthesis, polymer chemistry, and agrochemicals. Its unique structural features make it an attractive intermediate for the development of novel drugs and materials. Ongoing research continues to uncover new possibilities for this compound's use in various scientific and industrial fields.